3-(1,3-Benzodioxol-5-ylamino)-1(3H)-isobenzofuranone

• CAS No.: 64179-19-7
• Molecular Formula: C15H11NO4
• Molecular Weight: 269.25 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-ylamino)-3H-2-benzofuran-1-one
• InChI: InChI=1S/C15H11NO4/c17-15-11-4-2-1-3-10(11)14(20-15)16-9-5-6-12-13(7-9)19-8-18-12/h1-7,14,16H,8H2
• InChI Key: JVFWIZULPZDEPG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC3C4=CC=CC=C4C(=O)O3

Description

3-(1,3-Benzodioxol-5-ylamino)-1(3H)-isobenzofuranone is a complex organic compound known for its unique chemical structure and properties. This compound features a benzodioxole ring fused with an isobenzofuranone moiety, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1,3-Benzodioxol-5-ylamino)-1(3H)-isobenzofuranone typically involves multi-step organic reactions. One common method includes the condensation of 1,3-benzodioxole with isobenzofuranone under controlled conditions. The reaction often requires the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale organic synthesis techniques. These methods are optimized for efficiency and cost-effectiveness, often utilizing continuous flow reactors and automated systems to ensure consistent quality and output.

Chemical Reactions Analysis

Types of Reactions

3-(1,3-Benzodioxol-5-ylamino)-1(3H)-isobenzofuranone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups within the molecule, leading to the formation of new compounds.

Substitution: The compound can participate in substitution reactions, where specific atoms or groups within the molecule are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary, often requiring specific temperatures, pressures, and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated derivatives, while reduction can produce various reduced forms of the compound.

Scientific Research Applications

3-(1,3-Benzodioxol-5-ylamino)-1(3H)-isobenzofuranone has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research explores its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 3-(1,3-Benzodioxol-5-ylamino)-1(3H)-isobenzofuranone exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biological processes, such as enzyme activity, signal transduction, and gene expression. The exact pathways and targets depend on the specific application and context of the research.

Comparison with Similar Compounds

Similar Compounds

• 3-(1,3-Benzodioxol-5-ylamino)-1(3H)-isobenzofuranone shares similarities with other benzodioxole and isobenzofuranone derivatives.
• Compounds like 3-(1,3-Benzodioxol-5-yl)-1(3H)-isobenzofuranone and 3-(1,3-Benzodioxol-5-ylamino)-1(3H)-benzofuranone exhibit similar chemical properties and reactivity.

Uniqueness

What sets this compound apart is its unique combination of the benzodioxole and isobenzofuranone moieties, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.